3-Bromo-7-chloroimidazo[1,2-A]pyrimidine

• IUPAC Name: 3-bromo-7-chloroimidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C6H3BrClN3/c7-4-3-9-6-10-5(8)1-2-11(4)6/h1-3H
• InChI Key: FYWFJPNRYNRXPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CN=C2N=C1Cl)Br
• Molecular Formula: C6H3BrClN3
• Molecular Weight: 232.46 g/mol
• CAS RN: 540469-12-3

Description

3-Bromo-7-chloroimidazo[1,2-A]pyrimidine is a chemical compound with the molecular formula C6H3BrClN3. It has a molecular weight of 232.47. It is a powder in physical form.

Synthesis Analysis

The synthesis of 3-Bromo-7-chloroimidazo[1,2-A]pyrimidine and similar compounds has been reported in various studies. For instance, N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from a-bromoketones and 2-aminopyridine under different reaction conditions.

Molecular Structure Analysis

The InChI code for 3-Bromo-7-chloroimidazo[1,2-A]pyrimidine is 1S/C6H3BrClN3/c7-4-3-9-6-10-5(8)1-2-11(4)6/h1-3H. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

3-Bromo-7-chloroimidazo[1,2-A]pyrimidine is a powder with a molecular weight of 232.47. It has a density of 1.8±0.1 g/cm3. The compound has 2 H bond acceptors, 0 H bond donors, and 0 freely rotating bonds.

Scientific Research Applications

Chemical Synthesis and Modification

3-Bromo-7-chloroimidazo[1,2-A]pyrimidine serves as an intermediate or a key component in various chemical synthesis processes. It has been utilized in the formation of dihalocarbenes and their subsequent reaction with 2-(benzylideneamino)pyridines, leading to the formation of 2-aryl-3-haloimidazo[1,2-a]pyridines and other related compounds (Khlebnikov, Kostik, & Kostikov, 1991). Additionally, it is involved in the synthesis of 7-amino-3-aryl pyrazolo[1,5-a]pyrimidines via a phenoxide leaving group SNAr strategy (Catalano et al., 2015).

Heterocyclic Compound Synthesis

3-Bromo-7-chloroimidazo[1,2-A]pyrimidine is instrumental in creating heterocyclic compounds. It has been used in palladium-catalyzed regioselective arylation, resulting in the efficient synthesis of 3-arylimidazo[1,2-a]pyrimidines (Li et al., 2003). The substance is also part of a one-pot synthesis process for 3-aminoimidazo[1,2-a]pyridines, leveraging ionic liquids (Shaabani, Soleimani, & Maleki, 2006).

Biomedical Research

In the context of biomedical research, derivatives of 3-Bromo-7-chloroimidazo[1,2-A]pyrimidine have shown promise. Certain substituted pyrimidines synthesized from this compound demonstrated antibacterial and antinociceptive effects, particularly in targeting E. coli and managing pain perception in mice (Waheed et al., 2008).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. These indicate that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known that imidazo[1,2-a]pyridine analogues, to which 3-bromo-7-chloroimidazo[1,2-a]pyrimidine belongs, have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .

Mode of Action

Imidazo[1,2-a]pyridine analogues are known to interact with their targets and cause changes that result in their anti-tb activity .

Result of Action

It can be inferred from the anti-tb activity of similar compounds that it may have a significant impact on the cellular processes of tb bacteria .